Cas no 41838-46-4 (1-methylpiperidin-4-amine)

• Product Name: 1-methylpiperidin-4-amine
• CAS No: 41838-46-4
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD01570549
• CID: 55486
• PubChem ID: 2737531
• Update Time: 2025-11-02

1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-methylpiperidine
• 4-Amino-1-methylpiperdine
• 1-(5-Bromopyrimidin-2-yl)-[1,4]-diazepane
• 1-Methylpiperidin-4-amine
• N-Methyl-4-amino piperidine
• N-METHYLPIPERIDIN-4-AMINE
• 1-methyl-4-amino-piperidine
• 1-methyl-4-piperidinamine
• 1-methyl-4-piperidylamine
• 1-methylpiperidin-4-ylamine
• 1-methyl-piperidin-4-ylamine
• 4-amino-N-methylpiperidine
• N-Methyl-4-aminopiperidine
• 4-Amino-1-methyl-piperidine
• 4-amino 1-N-methyl piperidine
• SCHEMBL56445
• CS-W016605
• 41838-46-4
• BP-10132
• NS00120130
• AC-7577
• 4-amino-1-methyl piperidine
• A6873
• MFCD01570549
• J-515773
• 1-methyl-4-aminopiperidine
• DTXSID80372116
• 4-PIPERIDINAMINE, 1-METHYL-
• methylpiperidin-4-amine
• F0001-1170
• N-methyl-4-amino-piperidine
• Z89283296
• PB32253
• 4-amino 1-methylpiperidine
• BCP05286
• FT-0601092
• 4-amino N-methylpiperidine
• 1-methylpiperidine-4-amine
• HMS1788L05
• AKOS000122870
• 1-Methyl-4-piperidinamine, AldrichCPR
• ALOCUZOKRULSAA-UHFFFAOYSA-N
• EN300-12909
• 1-methyl 4-piperidylamine
• BB 0237260
• SCHEMBL7300513
• 1-methyl-piperidin-4-yl amine
• W-202719
• LF-0517
• AM20100109
• 4-amino-N-methyl-piperidine
• trans-4-amino-1-methylpiperidine
• DTXCID40323149
• ALBB-000072
• DB-006616
• STK349280
• A2046
• 1-methylpiperidin-4-amine

• MDL： MFCD01570549
• Inchi： 1S/C6H14N2/c1-8-4-2-6(7)3-5-8/h6H,2-5,7H2,1H3
• InChI Key： ALOCUZOKRULSAA-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)N

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.910(lit.)
• Melting Point: 203-207
• Boiling Point: 83°C/48mmHg(lit.)
• Flash Point: 39.2℃
• Refractive Index: 1.4700-1.4740
• PSA: 29.26000
• LogP: 0.67750
• Vapor Pressure: No data available
• Solubility: Not determined

1-methylpiperidin-4-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2920
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-methylpiperidin-4-amine

Recent Advances in the Research of 1-Methylpiperidin-4-amine (CAS: 41838-46-4) and Its Applications in Chemical Biology and Medicine

1-Methylpiperidin-4-amine (CAS: 41838-46-4) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research briefing consolidates the latest findings on its synthesis, biological activity, and potential applications in the chemical biology and pharmaceutical industries.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-methylpiperidin-4-amine as a building block for novel serotonin receptor modulators. The research demonstrated that derivatives of this compound exhibit high affinity for 5-HT_1A and 5-HT₇ receptors, suggesting potential applications in treating anxiety and depression. The study employed molecular docking and in vitro assays to validate the compound's interactions with target proteins.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers utilized 1-methylpiperidin-4-amine to develop potent acetylcholinesterase (AChE) inhibitors. These inhibitors showed promising results in preclinical models of Alzheimer's disease, with improved blood-brain barrier permeability compared to existing therapeutics. The study emphasized the compound's role in enhancing drug-like properties of small-molecule inhibitors.

In the field of chemical biology, a recent Nature Communications paper (2024) detailed the use of 1-methylpiperidin-4-amine as a versatile scaffold for designing protein degradation agents. By incorporating this moiety into proteolysis-targeting chimeras (PROTACs), researchers achieved selective degradation of oncogenic proteins in cancer cell lines. This approach opens new avenues for targeted cancer therapy with reduced off-target effects.

The synthesis and scale-up of 1-methylpiperidin-4-amine have also seen improvements. A 2023 publication in Organic Process Research & Development described a novel catalytic reductive amination method that increases yield to 85% while reducing hazardous byproducts. This green chemistry approach addresses previous challenges in industrial-scale production of this important intermediate.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates containing the 1-methylpiperidin-4-amine scaffold. Phase I results for a new antipsychotic compound (PM-4012) showed favorable pharmacokinetics and safety profiles. Additionally, preclinical data for a series of antimicrobial agents derived from this structure demonstrate activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae.

Future research directions include exploring the compound's potential in radiopharmaceuticals, as preliminary studies indicate its utility in PET tracer development for neurological imaging. The versatility of 1-methylpiperidin-4-amine continues to make it a valuable asset in medicinal chemistry, with emerging applications across multiple therapeutic areas.